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Abstract
This technical guide provides an in-depth overview of Streptoverticillium roseoverticillatum as a

source of the bioactive compound Resorcinomycin A. The document details the biosynthesis

of Resorcinomycin A, experimental protocols for the cultivation of the producing organism,

and the extraction, purification, and biological characterization of the compound. Particular

emphasis is placed on its established anti-mycobacterial properties. While the potential for

anticancer activity is of interest for natural products, current publicly available data for

Resorcinomycin A is limited in this regard. This guide aims to be a valuable resource for

researchers interested in the exploration and development of Resorcinomycin A for

therapeutic applications.

Introduction
Resorcinomycin A is a dipeptide antibiotic produced by the actinomycete Streptoverticillium

roseoverticillatum.[1] It is a water-soluble, amphoteric substance characterized by a

nonproteinogenic amino acid, (S)-2-(3,5-dihydroxy-4-isopropylphenyl)-2-guanidinoacetic acid,

linked to glycine.[2][3] First isolated and characterized in 1989, Resorcinomycin A has

demonstrated notable activity against mycobacterial species.[1][4] This guide provides a

technical overview of the production, isolation, and biological activity of Resorcinomycin A.
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Chemical Structure of Resorcinomycin A

Compound Name Molecular Formula Molecular Weight IUPAC Name

Resorcinomycin A C14H20N4O5 324.33 g/mol

2-[[(2S)-2-

(diaminomethylidenea

mino)-2-(3,5-

dihydroxy-4-propan-2-

ylphenyl)acetyl]amino]

acetic acid

Biosynthesis of Resorcinomycin A
The biosynthetic gene cluster for Resorcinomycin A has been identified in Streptoverticillium

roseoverticillatum.[2][3] The synthesis of Resorcinomycin A involves a key enzyme, an ATP-

grasp-ligase encoded by the res5 gene, which is proposed to catalyze the peptide bond

formation between (S)-2-(3,5-dihydroxy-4-isopropylphenyl)-2-guanidinoacetic acid and glycine.

[2][3] Studies involving the deletion of the res5 gene resulted in the loss of Resorcinomycin A
production and the accumulation of the nonproteinogenic amino acid precursor.[2] The gene

cluster also contains two ABC transporter genes, res1 and res2, which are believed to be

involved in the efflux of Resorcinomycin A from the cell.[3]

While the exact functions of all genes in the cluster are not fully elucidated, a proposed

pathway involves the synthesis of the nonproteinogenic amino acid precursor, followed by the

ATP-grasp-ligase mediated peptide bond formation with glycine.
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Adsorption Chromatography
(Diaion HP20)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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